Cas no 950333-90-1 (N-(4-phenoxyphenyl)-1-benzoxepine-4-carboxamide)

• Product Name: N-(4-phenoxyphenyl)-1-benzoxepine-4-carboxamide
• CAS No: 950333-90-1
• MF: C₂₃H₁₇NO₃
• MW: 355.385986089706
• CID: 5430929
• Update Time: 2025-10-22

N-(4-phenoxyphenyl)-1-benzoxepine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-phenoxyphenyl)-1-benzoxepine-4-carboxamide

• Inchi： 1S/C23H17NO3/c25-23(18-14-15-26-22-9-5-4-6-17(22)16-18)24-19-10-12-21(13-11-19)27-20-7-2-1-3-8-20/h1-16H,(H,24,25)
• InChI Key： PYTFOWAWTMZPNW-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C=C(C(NC2=CC=C(OC3=CC=CC=C3)C=C2)=O)C=C1

Additional information on N-(4-phenoxyphenyl)-1-benzoxepine-4-carboxamide

Research Brief on N-(4-phenoxyphenyl)-1-benzoxepine-4-carboxamide (CAS: 950333-90-1)

N-(4-phenoxyphenyl)-1-benzoxepine-4-carboxamide (CAS: 950333-90-1) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its pharmacological properties, mechanism of action, and potential as a lead compound for drug development. This research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

The compound belongs to the benzoxepine class of heterocyclic compounds, which are known for their diverse biological activities. Structural analysis reveals that the presence of the phenoxyphenyl and benzoxepine moieties contributes to its unique binding affinity and selectivity towards specific biological targets. Recent in vitro and in vivo studies have demonstrated its efficacy in modulating key signaling pathways, particularly those involved in inflammation and oncology.

One of the most notable findings in recent research is the compound's potential as an inhibitor of protein kinases. Kinases play a critical role in cellular signaling, and their dysregulation is implicated in various diseases, including cancer and autoimmune disorders. Preliminary data suggest that N-(4-phenoxyphenyl)-1-benzoxepine-4-carboxamide exhibits selective inhibition against specific kinase targets, with promising results in preclinical models. These findings highlight its potential as a candidate for further drug development.

In addition to its kinase inhibitory activity, recent studies have explored the compound's pharmacokinetic properties. Investigations into its absorption, distribution, metabolism, and excretion (ADME) profiles have provided valuable insights into its suitability as a therapeutic agent. While the compound shows favorable bioavailability in animal models, further optimization may be required to enhance its metabolic stability and reduce potential off-target effects.

The synthesis and structural modification of N-(4-phenoxyphenyl)-1-benzoxepine-4-carboxamide have also been a focus of recent research. Advances in synthetic chemistry have enabled the development of analogs with improved potency and selectivity. Structure-activity relationship (SAR) studies have identified key functional groups that contribute to its biological activity, paving the way for the design of next-generation derivatives with enhanced therapeutic potential.

Despite the promising findings, challenges remain in translating this compound into clinical applications. Issues such as toxicity, scalability of synthesis, and formulation stability need to be addressed in future studies. Collaborative efforts between academia and industry will be crucial to overcome these hurdles and advance the compound through the drug development pipeline.

In conclusion, N-(4-phenoxyphenyl)-1-benzoxepine-4-carboxamide (CAS: 950333-90-1) represents a promising candidate for therapeutic intervention in various diseases. Its unique chemical structure and biological activity make it a valuable subject of ongoing research. Continued exploration of its mechanism of action, optimization of its pharmacological properties, and evaluation in clinical settings will be essential to fully realize its potential in the field of chemical biology and medicine.